Cas no 98277-10-2 (1,6-Dimethyl-1H-pyrazolo3,4-dpyrimidine)

• Product Name: 1,6-Dimethyl-1H-pyrazolo3,4-dpyrimidine
• CAS No: 98277-10-2
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD18793430
• CID: 1002446
• PubChem ID: 20720866
• Update Time: 2025-07-27

1,6-Dimethyl-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 1,6-dimethyl- (6CI)
• 1,6-Dimethyl-1H-pyrazolo[3,4-d]pyrimidine
• 98277-10-2
• SCHEMBL17813454
• FT-0719838
• 1,6-dimethylpyrazolo[3,4-d]pyrimidine
• DA-19399
• 1,6-Dimethyl-1H-pyrazolo3,4-dpyrimidine

• MDL： MFCD18793430
• Inchi： 1S/C7H8N4/c1-5-8-3-6-4-9-11(2)7(6)10-5/h3-4H,1-2H3
• InChI Key： DFMFWXDQDRPJPV-UHFFFAOYSA-N
• SMILES： N1(C)C2C(=CN=C(C)N=2)C=N1

Computed Properties

• Exact Mass: 148.075
• Monoisotopic Mass: 148.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6A^2
• XLogP3: 0.6

Additional information on 1,6-Dimethyl-1H-pyrazolo3,4-dpyrimidine

1,6-Dimethyl-1H-pyrazolo[3,4-d]pyrimidine: A Comprehensive Overview

The compound with CAS No. 98277-10-2, commonly referred to as 1,6-Dimethyl-1H-pyrazolo[3,4-d]pyrimidine, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo-pyrimidines, which are known for their structural versatility and potential applications in drug discovery and materials science.

Pyrazolo[3,4-d]pyrimidine is a fused bicyclic system consisting of a pyrazole ring fused to a pyrimidine ring. The presence of two methyl groups at the 1 and 6 positions of the molecule introduces steric effects that can influence its physical properties and biological activity. Recent studies have highlighted the importance of such structural modifications in enhancing the compound's stability and bioavailability.

The synthesis of 1,6-Dimethyl-1H-pyrazolo[3,4-d]pyrimidine involves a multi-step process that typically begins with the preparation of precursor molecules such as pyrazole derivatives or pyrimidine analogs. One common approach involves the condensation of amines with carbonyl compounds under specific reaction conditions to form the fused bicyclic system. Researchers have recently explored green chemistry methods to optimize this synthesis pathway, reducing environmental impact while maintaining high yields.

One of the most promising applications of 1,6-Dimethyl-1H-pyrazolo[3,4-d]pyrimidine lies in its potential as a lead compound for drug development. Studies have shown that this compound exhibits moderate to high activity against various enzyme targets, making it a candidate for anti-cancer and anti-inflammatory therapies. For instance, recent research has demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways associated with tumor growth and inflammation.

In addition to its pharmacological applications, pyrazolo[3,4-d]pyrimidine derivatives have been investigated for their role in materials science. The unique electronic properties of these compounds make them suitable candidates for use in organic electronics and optoelectronic devices. Researchers are currently exploring how structural modifications, such as the addition of methyl groups in 1,6-Dimethyl-1H-pyrazolo[3,4-d]pyrimidine, can enhance their performance in these applications.

The physical properties of 1,6-Dimethyl-1H-pyrazolo[3,4-d]pyrimidine are influenced by its molecular structure and functional groups. For example, the presence of methyl groups increases the molecule's hydrophobicity, which can affect its solubility in various solvents. This property is particularly important when considering its formulation for pharmaceutical applications or its integration into electronic materials.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 1,6-Dimethyl-1H-pyrazolo[3,4-d]pyrimidine. These studies provide insights into the compound's electronic structure and reactivity at the quantum level. Such computational approaches are increasingly being used to guide experimental work and accelerate drug discovery processes.

Despite its potential applications, 1,6-Dimethyl-1H-pyrazolo[3,4-d]pyrimidine requires thorough safety assessment before it can be used in clinical settings or commercial products. Researchers are currently investigating its toxicity profile and environmental impact to ensure that its use aligns with regulatory standards and sustainability goals.

In conclusion, 98277-10-2 (or 1,6-Dimethyl-1H-pyrazolo[3,4-d]pyrimidine) represents a versatile compound with significant potential across multiple fields. Its unique structure and functional groups make it an attractive target for further research and development. As new findings emerge from ongoing studies on this compound's properties and applications, 98277-10-2 is poised to play an increasingly important role in advancing both medical treatments and technological innovations.